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molecular formula C9H9NO4 B1425300 2,5-Dioxopyrrolidin-1-yl pent-4-ynoate CAS No. 132178-37-1

2,5-Dioxopyrrolidin-1-yl pent-4-ynoate

Cat. No. B1425300
CAS RN: 132178-37-1
M. Wt: 195.17 g/mol
InChI Key: VLQOCPXVAZTWQR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08475768B2

Procedure details

4-pentynoic acid (5.0 g, 51 mmol) and N-hydroxy succinimide (5.87 g, 51 mmol) were added to a solution of DCC (12.6 g, 61.2 mmol) in THF (125 ml) at −10° C. The mixture was then stirred for 1 h at −10° C. then left to stir at room temperature overnight. (A white precipitate was observed after 15 min). Acetic acid (0.63 ml) was then added. The resulting DCU was removed by filtration. The filtrate was then evaporated to give 10a (10 g, 100% crude yield).
Name
4-pentynoic acid
Quantity
5 g
Type
reactant
Reaction Step One
Name
N-hydroxy succinimide
Quantity
5.87 g
Type
reactant
Reaction Step One
Name
DCC
Quantity
12.6 g
Type
reactant
Reaction Step One
Name
THF
Quantity
125 mL
Type
solvent
Reaction Step One
Name
Acetic acid
Quantity
0.63 mL
Type
reactant
Reaction Step Two
Name
10a

Identifiers

REACTION_CXSMILES
[C:1]([OH:7])(=[O:6])[CH2:2][CH2:3][C:4]#[CH:5].O[N:9]1[C:13](=[O:14])[CH2:12][CH2:11][C:10]1=[O:15].C1CCC(N=C=NC2CCCCC2)CC1.C(O)(=O)C>C1COCC1>[O:15]=[C:10]1[CH2:11][CH2:12][C:13](=[O:14])[N:9]1[O:6][C:1](=[O:7])[CH2:2][CH2:3][C:4]#[CH:5]

Inputs

Step One
Name
4-pentynoic acid
Quantity
5 g
Type
reactant
Smiles
C(CCC#C)(=O)O
Name
N-hydroxy succinimide
Quantity
5.87 g
Type
reactant
Smiles
ON1C(CCC1=O)=O
Name
DCC
Quantity
12.6 g
Type
reactant
Smiles
C1CCC(CC1)N=C=NC2CCCCC2
Name
THF
Quantity
125 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
Acetic acid
Quantity
0.63 mL
Type
reactant
Smiles
C(C)(=O)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-10 °C
Stirring
Type
CUSTOM
Details
The mixture was then stirred for 1 h at −10° C.
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WAIT
Type
WAIT
Details
then left
STIRRING
Type
STIRRING
Details
to stir at room temperature overnight
Duration
8 (± 8) h
WAIT
Type
WAIT
Details
(A white precipitate was observed after 15 min
Duration
15 min
CUSTOM
Type
CUSTOM
Details
The resulting DCU was removed by filtration
CUSTOM
Type
CUSTOM
Details
The filtrate was then evaporated

Outcomes

Product
Details
Reaction Time
 1 h
Name
10a
Type
product
Smiles
O=C1N(C(CC1)=O)OC(CCC#C)=O
Measurements
Type Value Analysis
AMOUNT: MASS 10 g
YIELD: CALCULATEDPERCENTYIELD 100.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.